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Compound Name: 8-(4-Iodophenoxymethyl)quinoline

CAS No.: 1300068-28-3

Cat. No.: B1519334

Get Quote

Executive Summary
This guide presents a technical comparison between the classic pharmacophore 8-

Hydroxyquinoline (8-HQ) and its structural derivative 8-(4-Iodophenoxymethyl)quinoline.

8-Hydroxyquinoline (8-HQ): A "privileged scaffold" defined by its ability to form bidentate

chelate complexes with divalent metal ions (Cu²⁺, Zn²⁺, Fe²⁺). Its bioactivity—ranging from

antimicrobial to anticancer—is intrinsically linked to metal sequestration and ionophore-

induced oxidative stress.

8-(4-Iodophenoxymethyl)quinoline: A synthetic derivative where the chelating hydroxyl

group is replaced by a bulky, lipophilic (4-iodophenoxy)methyl ether moiety. This modification

abolishes the classic chelation mechanism, shifting the bioactivity profile from general metal

regulation to specific hydrophobic pocket interactions (e.g., kinase inhibition, receptor

antagonism).
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Key Takeaway: While 8-HQ acts as a broad-spectrum metallo-regulator, the 8-(4-

iodophenoxymethyl) derivative serves as a targeted lipophilic probe, designed to improve

membrane permeability and target specific enzyme allosteric sites while reducing general

metal-related cytotoxicity.

Chemical Structure & Property Analysis
The fundamental difference lies in the "Ligand Bite" capability. 8-HQ has a tight N–O bite angle

suitable for metals. The derivative breaks this geometry.

Feature 8-Hydroxyquinoline (8-HQ)
8-(4-
Iodophenoxymethyl)quinol
ine

CAS Number 148-24-3 1300068-28-3

Structure Quinoline ring with -OH at C8
Quinoline ring with -CH₂-O-(4-

I-Ph) at C8

Molecular Weight 145.16 g/mol 361.18 g/mol

LogP (Lipophilicity) ~1.9 (Moderate) ~4.5 - 5.2 (High)

Metal Chelation
Strong (Bidentate). Forms 2:1

complexes with Cu, Zn.

Negligible. The -OH is

replaced by an ether; the "bite"

is too large/flexible.

Electronic Effect Electron-rich phenol (donor)
Electron-withdrawing Iodine

(Halogen bond donor)

Primary Mechanism
Metal Sequestration / ROS

Generation

Hydrophobic Intercalation /

Allosteric Binding

Structural Visualization (DOT Diagram)
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Figure 1: Mechanistic divergence driven by C8-substitution. 8-HQ binds metals; the derivative

targets hydrophobic protein domains.

Bioactivity Comparison
A. Antimicrobial Activity[1][2][3][4]

8-HQ: Exhibits potent broad-spectrum activity (MIC 1–10 µg/mL) against Gram-positive

bacteria and fungi.

Mechanism: Penetrates cell wall as a neutral complex, then dissociates to chelate

essential cofactors (Fe, Zn) required for bacterial DNA gyrase and proteases.

Derivative: Generally shows reduced broad-spectrum antimicrobial potency compared to 8-

HQ.

Reasoning: The loss of the free hydroxyl group prevents the "ionophore effect"

(transporting toxic metals into the cell). However, it may exhibit specific activity against

Mycobacterium tuberculosis or drug-resistant strains if the lipophilic tail targets the proton

pump or cell wall synthesis machinery (similar to bedaquiline analogues).

B. Anticancer Potential[2][5]
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8-HQ: Acts as a "Trojan Horse." It binds copper in the serum, transports it into cancer cells,

and generates Reactive Oxygen Species (ROS) that induce apoptosis. It also inhibits the

proteasome.[1]

Derivative: Designed for Targeted Therapy.

The bulky 4-iodophenoxy group allows the molecule to fit into deep hydrophobic pockets

of kinases (e.g., c-Met, VEGFR) or act as a P-glycoprotein (P-gp) inhibitor to reverse

Multi-Drug Resistance (MDR).

Iodine Effect: The heavy iodine atom can facilitate halogen bonding with carbonyl oxygens

in the target protein backbone, potentially increasing binding affinity 10-100x over non-

iodinated analogues.

C. Neuroprotection[7]
8-HQ: Used (as derivatives like Clioquinol) to scavenge excess Zn/Cu in Alzheimer's

plaques.

Derivative:Not suitable for metal scavenging. Its high lipophilicity (LogP > 4) ensures

excellent Blood-Brain Barrier (BBB) penetration, making it a candidate for modulating CNS

receptors (e.g., Dopamine/Serotonin) rather than metal chelation.

Experimental Protocols
To validate the performance of these compounds, the following protocols are recommended.

Protocol 1: Metal Chelation Capacity Assay (UV-Vis)
Purpose: To confirm the loss of chelation in the derivative.

Preparation: Dissolve 8-HQ and the Derivative (100 µM) in Methanol.

Metal Addition: Add CuCl₂ or ZnCl₂ (50 µM increments) to the cuvette.

Measurement: Scan UV-Vis spectrum (200–600 nm).

Result Interpretation:
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8-HQ: Significant bathochromic shift (red shift) and emergence of a new band at ~400 nm

(Metal-Ligand Charge Transfer).

Derivative: Minimal to no spectral shift, indicating lack of coordination.

Protocol 2: Cytotoxicity Assay (MTT)
Purpose: To compare general toxicity (ROS-mediated) vs. specific inhibition.

Cell Lines: HepG2 (Liver), MCF-7 (Breast), and normal fibroblasts (control).

Seeding: 5,000 cells/well in 96-well plates; incubate 24h.

Treatment: Treat with serial dilutions (0.1 – 100 µM) of 8-HQ and Derivative.

Control: DMSO (0.1%).

Incubation: 48 hours at 37°C, 5% CO₂.

Readout: Add MTT reagent, incubate 4h, dissolve formazan in DMSO, read Absorbance at

570 nm.

Data Analysis: Calculate IC₅₀.

Expectation: 8-HQ will show steep toxicity curves in all lines (general toxicity). The

Derivative should show a shallower curve or selectivity (lower IC₅₀ in cancer lines, higher

in fibroblasts).

Pathway Visualization
The following diagram illustrates the divergent signaling pathways activated by the two

compounds.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1519334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8-Hydroxyquinoline

Metal Chelation (Cu/Zn)

8-(4-Iodophenoxymethyl)quinoline

Hydrophobic Pocket Binding
(Kinase/Receptor)

ROS Generation
(Fenton Reaction) Proteasome Inhibition

General Apoptosis
(Broad Toxicity)

Signal Transduction Blockade
(e.g., Phosphorylation)

Targeted Apoptosis
(Selective)

Click to download full resolution via product page

Figure 2: 8-HQ drives cell death via metal-induced stress, while the Derivative acts via specific

signal blockade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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